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Compound of Interest

Compound Name: SBFI tetraammonium

Cat. No.: B050584 Get Quote

For researchers and scientists at the forefront of drug development, ensuring a safe and

efficient laboratory environment is paramount. This guide provides essential, immediate safety

and logistical information for handling SBFI tetraammonium, a fluorescent indicator used for

measuring sodium concentrations. Adherence to these protocols is crucial for minimizing risks

and ensuring the integrity of your research.

Essential Safety and Handling Information
SBFI (Sodium-Binding Benzofuran Isophthalate) tetraammonium is a chemical compound used

in laboratory research as a fluorescent dye to indicate the presence of sodium ions.[1] While a

comprehensive safety data sheet (SDS) with specific quantitative exposure limits for SBFI
tetraammonium is not readily available in public domains, the following guidelines are based

on best practices for handling similar fluorescent dyes and tetraammonium compounds.

Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is critical when handling SBFI
tetraammonium. The following table summarizes the recommended PPE:
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

accidental splashes.

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn at all times.

Inspect gloves for any signs of

degradation or puncture before

use.

Body Protection Laboratory Coat

A flame-resistant lab coat that

fastens securely is required to

protect against spills.

Chemical-resistant Apron
Recommended when handling

larger volumes.

Respiratory Protection Fume Hood

All handling of SBFI

tetraammonium powder and

preparation of solutions should

be conducted in a certified

chemical fume hood to avoid

inhalation of any airborne

particles.

Respirator

In the absence of a fume hood

or in case of a spill, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors and

particulates should be used.

Storage and Handling:
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Storage: Store SBFI tetraammonium in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2]

Handling: Avoid direct contact with skin, eyes, and clothing.[3] Do not breathe dust or vapor.

[3] Always use in a well-ventilated area, preferably within a chemical fume hood.[2] Wash

hands thoroughly after handling.

Procedural Guidance: From Preparation to Disposal
This section provides a step-by-step guide for the safe handling of SBFI tetraammonium
throughout its lifecycle in the laboratory.

Experimental Workflow for Safe Handling:
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Safe Handling Workflow for SBFI Tetraammonium

Preparation
- Don appropriate PPE
- Work in a fume hood

Weighing
- Use an analytical balance

- Handle with care to avoid dust

Dissolving
- Add powder to solvent slowly
- Stir gently to avoid splashing

Experimental Use
- Follow established lab protocols

- Maintain PPE use

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Collection
- Segregate waste

- Use labeled, sealed containers

Disposal
- Contact EHS or licensed contractor

- Follow institutional guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b050584?utm_src=pdf-body-img
https://www.benchchem.com/product/b050584?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. fishersci.com [fishersci.com]

3. Invitrogen™ SBFI, Tetraammonium Salt, cell impermeant | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling SBFI Tetraammonium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050584#personal-protective-equipment-for-handling-
sbfi-tetraammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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